Highly stable hollow bifunctional cobalt sulfides for flexible supercapacitors and hydrogen evolution†

Journal of Materials Chemistry A Pub Date: 2016-05-17 DOI: 10.1039/C6TA03158G

Abstract

Hollow structures of NiAs-type cobalt sulfide have been synthesized by a facile hydrothermal method. These hollow structured cobalt sulfides exhibit excellent electrochemical properties for supercapacitor applications (867 F g−1) and respectable hydrogen evolution activity. The symmetrical supercapacitor device fabricated using cobalt sulfide nanostructures showed an areal capacitance of 260 mF cm−2 with good flexibility and high temperature stability. The specific capacitance of the supercapacitor is enhanced over 150%, when the temperature is increased from 10 to 70 °C.

Graphical abstract: Highly stable hollow bifunctional cobalt sulfides for flexible supercapacitors and hydrogen evolution
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